Cas no 1784137-59-2 (methyl 5-bromo-2-methyl-pyrazole-3-carboxylate)

• Product Name: methyl 5-bromo-2-methyl-pyrazole-3-carboxylate
• CAS No: 1784137-59-2
• MF: C₆H₇BrN₂O₂
• MW: 219.035980463028
• MDL: MFCD28650794
• CID: 4613964
• PubChem ID: 84076108
• Update Time: 2024-11-05

methyl 5-bromo-2-methyl-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 3-bromo-1-methyl-1H-pyrazole-5-carboxylate
• methyl 5-bromo-2-methylpyrazole-3-carboxylate
• C77479
• methyl 5-bromo-2-methyl-pyrazole-3-carboxylate
• Methyl 3-Bromo-1-methylpyrazole-5-carboxylate
• SCHEMBL22290279
• SY222155
• AKOS023838862
• MFCD28650794
• 1784137-59-2
• CS-0130139
• methyl3-bromo-1-methyl-1H-pyrazole-5-carboxylate
• DB-172051
• BS-15614
• EN300-365845

• MDL： MFCD28650794
• Inchi： 1S/C6H7BrN2O2/c1-9-4(6(10)11-2)3-5(7)8-9/h3H,1-2H3
• InChI Key： RUSKUWANJCIMBH-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=O)OC)N(C)N=1

Computed Properties

• Exact Mass: 217.96909g/mol
• Monoisotopic Mass: 217.96909g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 44.1

Experimental Properties

• Density: 1.7±0.1 g/cm3
• Boiling Point: 280.4±20.0 °C at 760 mmHg
• Flash Point: 123.4±21.8 °C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

methyl 5-bromo-2-methyl-pyrazole-3-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)